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Cat. No.: B1174762 Get Quote

Technical Support Center: Radixin Antibody
This technical support guide provides troubleshooting advice and frequently asked questions

for researchers encountering issues with Radixin antibodies, particularly when the antibody

fails to recognize the endogenous protein.

Troubleshooting Guide: Radixin Antibody Not
Recognizing Endogenous Protein
Question: My Radixin antibody detects the overexpressed protein but fails to detect the

endogenous protein in my Western blot. What could be the reason?

Answer:

This is a common issue that can arise from several factors related to either the protein itself,

the antibody, or the experimental protocol. Here is a step-by-step guide to troubleshoot this

problem.

Logical Troubleshooting Workflow
Below is a workflow to help you systematically identify the potential cause of the issue.
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Start: No Endogenous Radixin Signal

Step 1: Verify Protein Expression

Step 2: Optimize Western Blot Protocol

Step 3: Investigate Epitope Masking

Step 4: Validate Antibody Specificity

No endogenous Radixin signal
in Western Blot

Is Radixin expressed in your
cell line/tissue?

Run a positive control
(e.g., 293T, HeLa, mouse liver lysate)

 How to check? 

Issue: Low or no expression.
Solution: Choose a different cell line

or enrich your sample (e.g., IP).

 No/Low 

Are your WB conditions optimal?

 Yes 

Review and optimize:
- Lysis buffer (try RIPA)
- Protein load (>30 µg)

- Antibody dilutions
- Incubation time/temp

- Transfer efficiency

 How to optimize? 

Could the epitope be masked?

 Yes, but still no signal 

Endogenous protein may have
post-translational modifications (PTMs)

or different folding than overexpressed protein.

 Why? 

Is the antibody specific
to the native conformation?

 Denaturation doesn't help 

Modify sample denaturation:
- Try different reducing agents (DTT vs. BME)

- Vary boiling time (5-10 min)

 What to do? 

Test antibody in other applications
like Immunoprecipitation (IP) or

Immunofluorescence (IF) where the
protein is in a more native state.

 How to validate? 

Conclusion: Antibody may not be
suitable for denatured endogenous protein.

 Fails in other apps 
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Start: Antibody Validation

Level 1: Basic Validation

Level 2: Advanced Validation

Outcome

Antibody Fails to Detect
Endogenous Protein

Western Blot with
Positive Control Lysate

(e.g., 293T, HeLa)

Western Blot with
Overexpression Lysate

(Positive Control)

Western Blot with
Radixin Knockdown/Knockout
Cell Lysate (Negative Control)

 Signal Detected 

Antibody Not Specific or
Not Suitable for Application

 No Signal 

 Signal Detected 

Immunoprecipitation followed by
Mass Spectrometry (IP-MS)

to confirm target identity

 Signal Disappears 

 Signal Persists 

Antibody Validated

 Radixin Identified  Radixin Not Identified 
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1174762?utm_src=pdf-body-img
https://www.benchchem.com/product/b1174762#radixin-antibody-does-not-recognize-endogenous-protein
https://www.benchchem.com/product/b1174762#radixin-antibody-does-not-recognize-endogenous-protein
https://www.benchchem.com/product/b1174762#radixin-antibody-does-not-recognize-endogenous-protein
https://www.benchchem.com/product/b1174762#radixin-antibody-does-not-recognize-endogenous-protein
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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